Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate

• Molecular Formula: C17H23BrN2O3
• Molecular Weight: 383.3 g/mol
• IUPAC Name: ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H23BrN2O3/c1-2-23-17(22)13-4-3-10-20(12-13)11-9-16(21)19-15-7-5-14(18)6-8-15/h5-8,13H,2-4,9-12H2,1H3,(H,19,21)
• InChI Key: NKOBSUNOWDPVLX-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)CCC(=O)NC2=CC=C(C=C2)Br

Description

Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate, also known as BOPP, is a compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate selectively inhibits the activity of Kv1.3 channels by binding to a specific site on the channel. This binding prevents the channel from opening, which reduces the flow of potassium ions across the cell membrane. This reduction in potassium ion flow has been shown to have a variety of effects on cellular function, including changes in membrane potential, calcium signaling, and neurotransmitter release.
Biochemical and Physiological Effects
The inhibition of Kv1.3 channels by Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate has been shown to have a variety of biochemical and physiological effects. In immune cells, this inhibition reduces the activity of T cells and prevents the release of inflammatory cytokines. In neurons, it has been shown to reduce the release of neurotransmitters such as glutamate and increase the release of inhibitory neurotransmitters such as GABA. These effects have potential therapeutic applications for a variety of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate in lab experiments is its selectivity for Kv1.3 channels. This allows researchers to study the specific effects of Kv1.3 inhibition without affecting other channels or cellular processes. However, a limitation of using Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate is its potential toxicity. Studies have shown that high concentrations of Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate can be toxic to cells, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate. One area of interest is the development of more selective Kv1.3 inhibitors that have reduced toxicity. Another area of interest is the study of Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate's effects on other types of cells and tissues, such as cancer cells and cardiac cells. Additionally, the potential therapeutic applications of Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate for diseases such as multiple sclerosis and chronic pain warrant further investigation.

Synthesis Methods

The synthesis of Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate involves a multi-step process that begins with the reaction of piperidine with ethyl 3-bromoacrylate. This reaction produces ethyl 1-(3-bromopropyl)-3-piperidinecarboxylate. Next, this compound is reacted with 4-bromoaniline in the presence of a reducing agent to produce Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-[3-(4-bromoanilino)-3-oxopropyl]-3-piperidinecarboxylate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively inhibit the activity of a specific type of potassium channel, known as Kv1.3, which is found in immune cells and neurons. This inhibition has been shown to have potential therapeutic applications for diseases such as multiple sclerosis and chronic pain.